3-Ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-one
Overview
Description
3-Ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-one is a chemical compound with the molecular formula C11H15NO . It is a derivative of 4,5,6,7-Tetrahydroindoles, which are known for their easy aromatization and are good intermediates to synthesize indoles .
Molecular Structure Analysis
The molecular structure of 3-Ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-one is represented by the formula C11H15NO . Further details about its molecular structure are not available in the retrieved sources.Chemical Reactions Analysis
4,5,6,7-Tetrahydroindoles, including 3-Ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-one, are known to undergo easy aromatization, making them good intermediates for synthesizing indoles . Specific chemical reactions involving 3-Ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-one are not detailed in the retrieved sources.Scientific Research Applications
Pharmaceutical Research Anti-HIV Agents
Indole derivatives have been reported to show promise in the development of anti-HIV medications. A series of novel indolyl and oxochromenyl xanthenone derivatives have been studied for their potential as anti-HIV-1 agents through molecular docking studies .
Agricultural Chemistry Plant Hormones
Indole-3-acetic acid, a derivative of indole, is a plant hormone produced by the degradation of tryptophan in higher plants. This indicates that indole derivatives like “3-Ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-one” could have applications in enhancing plant growth and development .
Organic Synthesis Chiral Molecules
Indoles are used in the preparation of chiral molecules, which are essential in creating specific pharmaceuticals. For example, 4,5,6,7-Tetrahydro-1H-indole has been used in the preparation of chiral tetraaryl-substituted methane .
Dye Synthesis BODIPY Dyes
The compound has been used as a reactant in the synthesis of BODIPY dyes. These dyes are significant in various scientific fields such as fluorescent probes for imaging applications .
Chemical Synthesis N-Alkylation
N-Alkylation with chloromethyloxirane is another application where this compound is utilized. This process is important in the modification of chemical structures for various industrial applications .
Cancer Research Treatment Compounds
Indole derivatives are increasingly being recognized for their potential in treating cancer cells. Their application as biologically active compounds against different types of disorders has attracted attention, suggesting that “3-Ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-one” could be explored in this field as well .
properties
IUPAC Name |
3-ethyl-2-methyl-1,5,6,7-tetrahydroindol-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-3-8-7(2)12-9-5-4-6-10(13)11(8)9/h12H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZUQNFAPFIHYCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(NC2=C1C(=O)CCC2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30210054 |
Source
|
| Record name | 3-Ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30210054 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-2-methyl-1,5,6,7-tetrahydroindol-4-one | |
CAS RN |
6116-76-3 |
Source
|
| Record name | 3-Ethyl-1,5,6,7-tetrahydro-2-methyl-4H-indol-4-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6116-76-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Ethyl-2-methyl-1,5,6,7-tetrahydroindol-4-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006116763 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6116-76-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=136938 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30210054 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.531 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-Ethyl-2-methyl-1,5,6,7-tetrahydroindol-4-one | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8F5GDR8N9G | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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